Cas no 10408-15-8 (6-Hepten-2-one,6-methyl-)
6-Hepten-2-one,6-methyl- structure
Product Name:6-Hepten-2-one,6-methyl-
6-Hepten-2-one,6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 6-Hepten-2-one,6-methyl-
- 6-methyl-6-hepten-2-one
- 6-methylhept-6-en-2-one
- 1-Hepten-6-one, 2-methyl-
- AKOS017269845
- DTXSID70146247
- SCHEMBL4402095
- NS00076590
- FT-0699518
- 6-methyl-hept-6-en-2-one
- AMY15319
- 6-Hepten-2-one, 6-methyl-
- 2-methyl-6-oxo-hept-1-ene
- 6-methyl -6-hepten-2-one
- 10408-15-8
- 2-methyl-1-hepten-6-one
-
- Inchi： 1S/C8H14O/c1-7(2)5-4-6-8(3)9/h1,4-6H2,2-3H3
- InChI Key： FMCHGBFGIKQNCT-UHFFFAOYSA-N
- SMILES： O=C(C)CCCC(=C)C
Computed Properties
- Exact Mass: 126.10452
- Monoisotopic Mass: 126.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.826
- Boiling Point: 169.4°Cat760mmHg
- Flash Point: 49.7°C
- Refractive Index: 1.421
- PSA: 17.07
- LogP: 2.32180
6-Hepten-2-one,6-methyl- Related Literature
-
1. Cationic cyclization reactions of 6-methylhept-5-en-2-one oxime; X-ray crystal structure of 3-isopropylidene-2-methyl-Δ1-pyrrolineRobert E. Gawley,Enrico J. Termine,Kay D. Onan J. Chem. Soc. Chem. Commun. 1981 568
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